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Compound of Interest

Compound Name: Vanadium(V) oxytriethoxide

Cat. No.: B159397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Vanadium(V) oxytriethoxide (CAS No. 1686-22-2). Adherence to these guidelines is critical

for ensuring personnel safety and maintaining the integrity of experimental protocols. This

document outlines the compound's key properties, potential hazards, required personal

protective equipment, and detailed procedures for safe handling, storage, and emergency

response.

Chemical and Physical Properties
Vanadium(V) oxytriethoxide is a yellow to orange liquid organometallic compound.[1] It is

recognized for its utility as a catalyst and precursor in various chemical syntheses.[2] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value

Synonyms

Ethyl orthovanadate, Oxovanadium triethoxide,

Tri(ethoxy)vanadium oxide, Triethoxyvanadyl,

Triethyl vanadate

Molecular Formula VO(OC₂H₅)₃

Molecular Weight 202.12 g/mol [1][2][3]

Appearance Yellow to orange liquid[1]

Boiling Point 125-128 °C[1][3]

Density 1.139 g/mL at 25 °C[3]

Flash Point 71 °C (159.8 °F) - closed cup[3]

Sensitivity Air, moisture, and light sensitive

Hazard Identification and Toxicology
Vanadium(V) oxytriethoxide is classified as a hazardous substance. It is harmful if swallowed,

in contact with skin, or if inhaled. It causes skin, eye, and respiratory irritation.

Signal Word: Warning

Hazard Statements:

H227: Combustible liquid[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

While specific LD50 and LC50 data for Vanadium(V) oxytriethoxide are not readily available,

data for related vanadium compounds, such as vanadium pentoxide (V₂O₅), provide an

indication of potential toxicity. It is crucial to handle Vanadium(V) oxytriethoxide with the

assumption of significant toxicity.
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Toxicity Data for Related Vanadium
Compounds (V₂O₅)

Oral LD50 (rat) 10 - 716 mg/kg bw

Inhalation LC50 (rat) 2.21 - 16.1 mg/L (4 hours)

Dermal LD50 (rabbit) 50 mg/kg

Occupational Exposure Limits
There are no specific occupational exposure limits for Vanadium(V) oxytriethoxide. However,

limits for vanadium compounds have been established by various regulatory bodies. These

should be strictly adhered to when handling this substance.

Exposure Limit Guideline Value

NIOSH REL (as V) 0.05 mg/m³ (15-minute ceiling)

OSHA PEL (as V₂O₅, respirable) 0.5 mg/m³ (ceiling)

Engineering Controls and Personal Protective
Equipment (PPE)
A comprehensive approach to safety involves a combination of engineering controls and

appropriate personal protective equipment.

Engineering Controls
Fume Hood: All handling of Vanadium(V) oxytriethoxide must be conducted in a well-

ventilated chemical fume hood.

Inert Atmosphere: Due to its air and moisture sensitivity, manipulations should be carried out

under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox

techniques.

Eyewash Station and Safety Shower: A readily accessible and functional eyewash station

and safety shower are mandatory in the work area.
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Personal Protective Equipment
Eye Protection: Chemical safety goggles and a face shield are required.

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat are

mandatory.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.

Experimental Protocols: Safe Handling of Air- and
Moisture-Sensitive Vanadium(V) Oxytriethoxide
The following protocols provide a framework for the safe handling of Vanadium(V)
oxytriethoxide. These should be adapted to the specific requirements of the experimental

setup.

General Workflow for Handling Air-Sensitive Reagents
The following diagram illustrates a typical workflow for safely handling air- and moisture-

sensitive reagents like Vanadium(V) oxytriethoxide using a Schlenk line.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b159397?utm_src=pdf-body
https://www.benchchem.com/product/b159397?utm_src=pdf-body
https://www.benchchem.com/product/b159397?utm_src=pdf-body
https://www.benchchem.com/product/b159397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Handling Air-Sensitive Reagents

Preparation

Reagent Transfer

Reaction

Work-up and Cleanup

Oven-dry and cool glassware under vacuum

Ensure other reagents and solvents are dry and degassed

Set up and leak-test Schlenk line

Purge reaction flask with inert gas

Transfer Vanadium(V) oxytriethoxide via syringe or cannula

Conduct reaction under a positive pressure of inert gas

Monitor reaction progress

Carefully quench reaction and excess reagent

Clean glassware and dispose of waste properly

Click to download full resolution via product page

Workflow for handling air-sensitive reagents.
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Detailed Methodology: Vanadium-Catalyzed Epoxidation
of an Allylic Alcohol
This protocol is a representative example of a reaction where Vanadium(V) oxytriethoxide
can be used as a catalyst. The procedure is adapted from established methods for vanadium-

catalyzed epoxidations.

Objective: To perform a stereoselective epoxidation of an allylic alcohol using Vanadium(V)
oxytriethoxide as a catalyst and an organic hydroperoxide as the oxidant.

Materials:

Vanadium(V) oxytriethoxide

Allylic alcohol (e.g., geraniol)

Anhydrous toluene (or other suitable solvent)

tert-Butyl hydroperoxide (TBHP), anhydrous solution in toluene

Inert gas (Nitrogen or Argon)

Schlenk flask and other appropriate oven-dried glassware

Magnetic stirrer and stir bar

Syringes and needles

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly oven-dried and assembled while

hot under a stream of inert gas. Allow to cool to room temperature under a positive pressure

of inert gas.

Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add the allylic alcohol

and anhydrous toluene under an inert atmosphere.
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Catalyst Addition: Using a gas-tight syringe, carefully add a catalytic amount of Vanadium(V)
oxytriethoxide to the stirred solution.

Oxidant Addition: Slowly add the anhydrous solution of TBHP dropwise to the reaction

mixture at room temperature. An exothermic reaction may be observed.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress

by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture in an ice bath and quench by the slow

addition of a saturated aqueous solution of sodium sulfite.

Extraction and Purification: Separate the organic layer, and extract the aqueous layer with a

suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine,

dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The

crude product can then be purified by column chromatography.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.
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Specific Hazards: Combustible liquid. In a fire, it may produce toxic fumes of carbon oxides

and vanadium oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Ensure adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames. The material is light-sensitive and should be stored under an

inert atmosphere (e.g., nitrogen).

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.

Hazard Summary Diagram
The following diagram provides a visual summary of the key hazards associated with

Vanadium(V) oxytriethoxide.
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Vanadium(V) Oxytriethoxide Hazard Summary

Primary Hazards

Routes of Exposure

Required Personal Protective Equipment

Health Hazard
(Irritant, Harmful)

Inhalation Skin Contact Eye Contact Ingestion

Flammability Hazard
(Combustible Liquid)

Reactivity Hazard
(Air and Moisture Sensitive)

Safety Goggles & Face Shield Chemical-Resistant Gloves Lab Coat Respirator (if needed)

Click to download full resolution via product page

Key hazards of Vanadium(V) oxytriethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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